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Compound of Interest
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Cat. No.: B091270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical and scientific applications of aluminum
subacetate, also known as basic aluminum acetate. From its crucial role in the textile industry

to its enduring presence in dermatological treatments, this document provides a

comprehensive overview of its properties, preparation, and multifaceted utility.

Introduction: A Compound of Diverse Utility
Aluminum subacetate (C₄H₇AlO₅) is a salt of acetic acid and aluminum.[1][2] Historically, it

has been a compound of significant interest across various scientific disciplines due to its

astringent and antiseptic properties.[1][2] This guide delves into its key historical applications,

providing quantitative data and detailed experimental protocols for its use as a mordant in

dyeing, a topical therapeutic agent, and its early considerations in antiseptic practices.

Historical Applications in Textile Science: A Mordant
for Vibrant and Lasting Color
Aluminum salts have been employed as mordants in dyeing since at least the 5th century BCE.

[3] Aluminum subacetate, in particular, became a valuable tool for fixing dyes to fabrics,

especially those derived from plant fibers like cotton and linen.[4][5] Its effectiveness lies in its

ability to form a complex with the dye molecule and the fiber, enhancing the color's vibrancy

and wash-fastness.[6]
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Quantitative Data: Mordant Formulations
The concentration of aluminum subacetate used as a mordant varied depending on the fabric

and the desired color intensity. Historical and modern craft dyeing practices provide insight into

these formulations.

Mordant
Application

Fiber Type

Aluminum
Subacetate
Concentration (%
WOF*)

Additional
Reagents

General Mordanting
Cellulose (Cotton,

Linen)
5-10%

Wheat bran (5%

WOF) or Calcium

Carbonate

Traditional Alum

Mordanting (for

comparison)

Protein (Wool, Silk)
15-20% (Potassium

Aluminum Sulfate)

Cream of Tartar (6%

WOF)

*WOF: Weight of Fiber. This unit ensures that the amount of mordant is proportional to the

amount of material being dyed.[7]

Experimental Protocol: Mordanting Cellulose Fibers with
Aluminum Acetate
This protocol outlines a typical historical process for mordanting cotton or linen fibers with

aluminum acetate.

Materials:

Dry cellulose fibers (e.g., cotton yarn or fabric)

Aluminum acetate

Wheat bran or calcium carbonate

Large non-reactive pot (e.g., stainless steel or enamel)
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Stirring rod

Scale

Procedure:

Scouring the Fibers: The fibers are first thoroughly cleaned to remove any natural oils,

waxes, or sizing. This is typically done by simmering the fibers in a solution of washing soda

(sodium carbonate).

Calculating Mordant: The dry weight of the scoured fibers is determined. The required

amount of aluminum acetate (5-10% of the dry fiber weight) is then calculated and weighed.

[7]

Preparing the Mordant Bath: The calculated amount of aluminum acetate is dissolved in hot

water in the pot. Cold water is then added to create a bath with enough volume to allow the

fibers to move freely.

Mordanting: The scoured, wet fibers are introduced into the mordant bath. The bath is slowly

heated to a simmer (not a boil) and maintained at this temperature for at least one hour, with

occasional gentle stirring.

Cooling and Curing: After simmering, the pot is removed from the heat, and the fibers are

allowed to cool in the mordant bath. For best results, the fibers are often left to cure in the

bath for 8-24 hours.[3]

Post-Mordant Treatment: The fibers are removed from the mordant bath. A separate bath is

prepared with either wheat bran (5% WOF) or calcium carbonate. The mordanted fibers are

briefly simmered in this second bath to help fix the aluminum acetate to the fibers and

improve dye uptake.[7]

Rinsing: The fibers are thoroughly rinsed in clean water to remove any unfixed mordant.

Dyeing: The mordanted and rinsed fibers are now ready for dyeing in a prepared dye bath.

Workflow for Mordanting Cellulose Fibers
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Diagram of the cellulose fiber mordanting workflow.

Historical Applications in Medicine: Burow's
Solution and Topical Astringents
One of the most significant historical and ongoing applications of aluminum subacetate in

science is in the medical field, primarily as a topical astringent and antiseptic.[2][8] This

application is most famously embodied in Burow's solution, developed by German military

surgeon Dr. Karl August Burow in the mid-19th century.[9]

Burow's solution, an aqueous solution of aluminum acetate, leverages the astringent properties

of the aluminum salt to constrict tissues, reduce inflammation, and create a protective barrier

on the skin.[8][9][10] Its mild antiseptic properties also help to inhibit the growth of bacteria and

fungi.[11]

Quantitative Data: Formulations of Burow's Solution
The concentration of aluminum acetate in Burow's solution has been subject to various

formulations over time. The original formulation has been modified, but the core components

remain.
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Formulation Aluminum Salt
Other Key
Components

Typical
Aluminum
Acetate
Concentration

Historical Use

Traditional

Burow's Solution

Aluminum

Sulfate

Calcium Acetate,

Water
~13%

Treatment of skin

irritations, otitis

externa[12]

Modified Burow's

Solution (e.g.,

Domeboro®)

Aluminum

Sulfate

Tetradecahydrate

Calcium Acetate

Monohydrate

Variable upon

reconstitution

Over-the-counter

relief for rashes,

insect bites, and

other skin

inflammations[9]

[13]

Aluminum

Subacetate

Topical Solution

USP

Aluminum

Sulfate

Acetic Acid,

Calcium

Carbonate

~5%

Astringent and

antiseptic for skin

conditions[11]

Experimental Protocol: Preparation of a Historical
Burow's-type Solution
This protocol describes a method for preparing a solution of aluminum acetate, similar to

historical formulations of Burow's solution, through a double decomposition reaction.

Materials:

Aluminum sulfate [Al₂(SO₄)₃]

Calcium acetate [Ca(CH₃COO)₂] or Lead acetate [Pb(CH₃COO)₂]

Distilled water

Beakers or flasks

Stirring rod
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Filtration apparatus (e.g., filter paper and funnel)

Procedure:

Prepare Reactant Solutions: Two separate aqueous solutions are prepared.

Solution A: A specific molar concentration of aluminum sulfate is dissolved in distilled

water.

Solution B: A stoichiometric amount of calcium acetate or lead acetate is dissolved in

distilled water.

Reaction: Solution B is slowly added to Solution A while stirring continuously. This initiates a

double decomposition reaction.

Al₂(SO₄)₃ + 3Ca(CH₃COO)₂ → 2Al(CH₃COO)₃ + 3CaSO₄(s)

The aluminum acetate remains in solution, while calcium sulfate (or lead sulfate)

precipitates out as a solid.

Precipitation and Separation: The mixture is allowed to stand to ensure complete

precipitation of the insoluble sulfate salt.

Filtration: The solution is then filtered to remove the precipitate, yielding a clear solution of

aluminum acetate.

Dilution and Storage: The resulting aluminum acetate solution is diluted with distilled water to

the desired concentration. The solution should be stored in a tightly sealed container in a

cool place, as it can hydrolyze and become cloudy over time.[14]

Chemical Pathway for Burow's Solution Preparation
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Preparation of aluminum acetate via double decomposition.

Early Antiseptic Research and Histological
Applications
While Joseph Lister's pioneering work in antiseptic surgery in the 1860s famously centered on

carbolic acid, the broader search for effective antiseptics was a hallmark of 19th-century

medicine.[15][16][17] Aluminum salts, including aluminum subacetate, were recognized for

their antimicrobial properties and were used in various preparations as disinfectants and for

wound care.[18][19]

The astringent nature of aluminum subacetate, which causes proteins to precipitate,

contributed to its antiseptic effect by creating an environment less favorable for bacterial

growth.[8] While not as potent as carbolic acid, its milder action made it suitable for topical

applications on irritated skin.[20]

Information on the specific and widespread use of aluminum subacetate as a primary stain or

fixative in historical histology is less documented compared to agents like carmine or

hematoxylin.[21] However, aluminum salts, in the form of alums (like potassium aluminum

sulfate), were crucial as mordants in many histological staining procedures. They were used to

link the dye to the tissue components, thereby enhancing the stain's intensity and permanence.

It is plausible that aluminum subacetate was explored in similar capacities due to its

mordanting properties.
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Other Historical Scientific Applications
Beyond textiles and medicine, aluminum subacetate found utility in several other industrial

and scientific processes:

Waterproofing and Fireproofing: It was used in formulations to treat fabrics and other

materials to make them resistant to water and fire.[1][19]

Embalming Fluids: Its disinfectant properties led to its inclusion in some embalming fluid

formulations.[14][19]

Antiperspirants: The astringent quality of aluminum salts, including the subacetate, made

them effective ingredients in early antiperspirants.[1][19]

Conclusion
From the vibrant colors of historical textiles to the soothing relief of a topical skin treatment,

aluminum subacetate has a rich and varied history in scientific applications. Its properties as

a mordant, astringent, and mild antiseptic made it a versatile and valuable compound for

chemists, dyers, and medical practitioners of the past. While modern science has introduced a

vast array of new materials and medicines, the foundational principles demonstrated by the

historical use of aluminum subacetate continue to be relevant in fields ranging from materials

science to dermatology. This guide serves as a testament to the enduring legacy of this

seemingly simple yet remarkably effective chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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